![molecular formula C15H15N3OS B4585554 2-{[2-oxo-2-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethyl]thio}nicotinonitrile](/img/structure/B4585554.png)
2-{[2-oxo-2-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethyl]thio}nicotinonitrile
Overview
Description
The compound of interest belongs to the class of nicotinonitriles, which have been extensively studied for their wide range of therapeutic activities. Several nicotinonitrile derivatives, such as Bosutinib, Milrinone, Neratinib, and Olprinone, are notable for their significant biological, therapeutic, and medicinal properties (Shamroukh et al., 2021).
Scientific Research Applications
Crystal Structure Analysis
Research on nicotinonitrile derivatives often includes detailed crystal structure analysis to understand the molecular geometry, intermolecular interactions, and potential for forming supramolecular structures. For example, studies on similar nicotinonitrile compounds have elucidated their non-planar molecular structures, weak intramolecular interactions, and the formation of three-dimensional supramolecular networks (Chantrapromma et al., 2009).
Synthetic Pathways and Primitive Earth Chemistry
Nicotinonitriles, including compounds with structural similarities, have been synthesized under conditions that mimic primitive Earth, suggesting their potential role in prebiotic chemistry. These syntheses highlight the formation pathways of nicotinic acid derivatives from simple molecules under ancient Earth conditions, which could shed light on the origin of life and complex organic molecules (Friedmann et al., 1971).
Photophysical Properties and Materials Science Applications
Research into nicotinonitrile derivatives incorporating pyrene and/or fluorene moieties has explored their photophysical properties. This includes absorption and emission spectra, with implications for their use in materials science, particularly in areas requiring environmentally sensitive fluorophores. Such compounds have shown potential for diverse applications, including as components in optoelectronic devices (Hussein et al., 2019).
Nonlinear Optical (NLO) Materials
The synthesis of nicotinonitrile derivatives has been targeted for creating new classes of nonlinear optical materials. These compounds are evaluated for their electronic properties and potential in NLO applications, contributing to advancements in photonic technologies and materials science (Raghukumar et al., 2003).
Anticancer and Antimicrobial Research
Some nicotinonitrile derivatives have been synthesized and assessed for their anticancer and antimicrobial activities. This includes evaluating their effects against various tumor cell lines and microbial species, indicating the potential of such compounds in developing new therapeutic agents (Mansour et al., 2021).
Future Directions
properties
IUPAC Name |
2-[2-oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]sulfanylpyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c1-10-7-13(11(2)18(10)3)14(19)9-20-15-12(8-16)5-4-6-17-15/h4-7H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODMTUBUYSFZKOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C)C)C(=O)CSC2=C(C=CC=N2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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